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Compound of Interest

Compound Name: BUTYRYL-D7 CHLORIDE

CAS No.: 1219805-71-6

Cat. No.: B1149094 Get Quote

Butyryl-d7 chloride (C₄D₇ClO) is the deuterated form of butyryl chloride, an important acyl

chloride used in organic synthesis.[1] Its applications in research are primarily centered on its

use as an isotopic labeling compound.[1] Drug development professionals and scientists utilize

it in metabolic studies, pharmacokinetic analyses, and as an internal standard in mass

spectrometry-based quantitative assays. The deuterium substitution provides a distinct mass

shift, allowing for precise differentiation from its endogenous, non-labeled counterparts without

significantly altering its chemical reactivity.

While an invaluable tool, the chemical nature of butyryl-d7 chloride is functionally identical to

that of butyryl chloride, a highly reactive, corrosive, and flammable substance.[2][3][4][5]

Therefore, a thorough understanding of its hazards and the implementation of rigorous safety

protocols are not merely procedural formalities but are fundamental to ensuring personnel

safety and experimental integrity. This guide provides a comprehensive overview of the safety

data for this compound, moving beyond mere compliance to foster a culture of proactive risk

management in the laboratory.

Note: Specific safety data for the deuterated compound is limited. This guide is based on the

comprehensive and directly applicable Safety Data Sheets (SDS) for the non-labeled analog,

Butyryl Chloride (CAS No. 141-75-3).[2][4][6][7]

Part 1: Hazard Identification and GHS Classification
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Butyryl chloride is classified as a hazardous substance under the Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals. The primary dangers are its flammability,

corrosivity, and toxicity.[2][5][7]

The signal word for this chemical is "Danger".[2][4][5][7]

A summary of its GHS hazard classifications and corresponding statements is provided below.

Hazard Class GHS Category

Hazard

Statement

Code

Hazard

Statement
Source(s)

Flammable

Liquids
Category 2 H225

Highly flammable

liquid and vapor.
[2][3][4][5][7]

Skin

Corrosion/Irritatio

n

Category 1B H314

Causes severe

skin burns and

eye damage.

[2][3][4][5][7]

Acute Toxicity,

Inhalation
Category 3 H331 Toxic if inhaled. [2][6][7]

Acute Toxicity,

Oral
Category 4 H302

Harmful if

swallowed.
[2][6][7]

Serious Eye

Damage
Category 1 H318

Causes serious

eye damage.
[2][7]

Corrosive to

Metals
Category 1 H290

May be corrosive

to metals.
[2][3]

In addition to these formal classifications, it is noted to be a lachrymator (induces tearing) and

has a strong, unpleasant stench.[2][6] It also decomposes in contact with water, a critical factor

in both its handling and emergency response.[2][3]

Part 2: Proactive Risk Assessment Workflow
Before any procedure involving butyryl-d7 chloride is initiated, a systematic risk assessment

must be performed. This process is not a one-time checklist but a dynamic workflow designed
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to anticipate and mitigate potential hazards. The causality is clear: failure to assess risk leads

to unforeseen exposures and incidents.

Risk Assessment Process

Step 1: Identify Hazards
(Flammable, Corrosive, Toxic,

Water-Reactive)

Step 2: Evaluate Risks
(Who/What could be harmed?

How? e.g., Inhalation, Skin Contact)

Analyze potential harm

Step 3: Implement Controls
(Engineering, Administrative, PPE)

Select mitigation strategies

Step 4: Document & Train
(Create SOP, Train Personnel)

Formalize procedures

Step 5: Review & Refine
(Post-experiment review,

Incident analysis)

Continuous improvement loop

Re-evaluate process

Click to download full resolution via product page

Caption: Logical flow for a proactive chemical risk assessment.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.benchchem.com/product/b1149094?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149094?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Part 3: Safe Handling, Storage, and Engineering
Controls
Handling butyryl-d7 chloride safely requires a multi-layered approach where engineering

controls provide the primary barrier, administrative procedures dictate safe workflows, and

Personal Protective Equipment (PPE) serves as the final line of defense.

Engineering Controls: The First Line of Defense
The high volatility, flammability, and inhalation toxicity of butyryl-d7 chloride mandate that it

be handled exclusively within a certified chemical fume hood.[2][6] The fume hood provides

critical ventilation to prevent the accumulation of flammable and toxic vapors in the laboratory

environment. All equipment used for transfer should be grounded and bonded to prevent static

discharge, a potential ignition source.[2][3][6] Use only non-sparking tools.[2][3][6]

Personal Protective Equipment (PPE)
The selection of PPE is dictated by the severe corrosive nature of the chemical. The following

table outlines the minimum required PPE.
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Body Part Required PPE
Rationale &

Specifications
Source(s)

Eyes/Face
Safety Goggles &

Face Shield

Protects against

splashes that cause

severe eye damage.

Standard safety

glasses are

insufficient.

[2][3][5]

Hands
Chemical-Resistant

Gloves

Use appropriate

gloves (e.g., butyl

rubber, Viton).

Double-gloving is

recommended. Check

breakthrough times.

[2][3][5]

Body
Flame-Resistant Lab

Coat

Protects skin from

splashes and provides

a barrier in case of a

flash fire.

[2][3][5]

Respiratory
None (with proper

fume hood use)

If fume hood is not

available or fails, a

full-face respirator

with appropriate

cartridges is required.

[7]

Protocol for Handling Butyryl-d7 Chloride in a Fume
Hood

Preparation: Ensure the chemical fume hood is operational and the sash is at the

appropriate height. Clear the workspace of all unnecessary items, especially flammable

materials and water sources. Ground all equipment.

Don PPE: Put on all required PPE before bringing the chemical into the hood.
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Chemical Transfer: Perform all transfers of the liquid slowly and carefully to minimize

splashing. Use a syringe or cannula for liquid transfers.

Reaction Quenching: Be mindful that reactions involving butyryl chloride can be highly

exothermic. Plan for appropriate cooling.

Decontamination: After use, decontaminate all surfaces within the fume hood. Carefully wipe

down equipment with a compatible solvent.

Doff PPE: Remove PPE in the correct order to avoid cross-contamination, starting with

gloves. Wash hands thoroughly with soap and water after the procedure is complete.[7]

Safe Handling Workflow

Preparation
(Verify Fume Hood,

Ground Equipment, Don PPE)

Execution
(Transfer/React Chemical

Inside Hood)

Begin work
Decontamination

(Clean Workspace,
Quench Glassware)

Complete work
Storage & Waste
(Seal Container,

Dispose of Waste)

Finalize

Click to download full resolution via product page

Caption: Step-by-step workflow for safely handling butyryl-d7 chloride.

Storage Requirements
Proper storage is critical to prevent degradation, dangerous reactions, and accidental

exposure.

Location: Store in a dedicated flammables and/or corrosives cabinet.[6][8] The storage area

must be cool, dry, and well-ventilated.[2][3]

Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to protect from

moisture.[2][3][6] The compound reacts violently with water.[3][4]

Container: Keep the container tightly closed.[2][3] It is often supplied in a bottle with a

septum-sealed cap; ensure this seal is maintained.
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Incompatibilities: Segregate from water, alcohols, strong bases, and oxidizing agents.[9]

Part 4: Emergency Procedures
In the event of an incident, a rapid and correct response is crucial to minimizing harm. All

personnel must be familiar with the location of safety showers, eyewash stations, and fire

extinguishers.

Decision-Making in an Emergency

Incident Occurs

Are you
Contaminated?

Is Spill/Fire
Major?

No

ACTION:
Use Safety Shower/

Eyewash Immediately

Yes

ACTION:
Evacuate Area,

Call Emergency Services

Yes

ACTION:
Contain Spill

(If Trained & Safe)

No (Spill)

ACTION:
Use CO2/Dry Chem

Extinguisher (Small Fire)

No (Fire)

Click to download full resolution via product page

Caption: A decision tree for responding to a chemical emergency.
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First-Aid Measures
Skin Contact: Immediately remove all contaminated clothing.[2][10] Flush the affected skin

with copious amounts of water for at least 15 minutes.[10][11] Seek immediate medical

attention.[5]

Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids

open.[2][10][11] Remove contact lenses if present and easy to do.[2] Call a poison center or

doctor immediately.[2]

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing.[3][5] If breathing is difficult, provide oxygen. Seek immediate medical attention.[3]

Ingestion: Rinse mouth with water.[2] Do NOT induce vomiting.[2] Ingestion causes severe

damage and perforation is a risk.[6] Seek immediate medical attention.[2]

Spill and Fire Response
Spills: For small spills, absorb with an inert, dry material like vermiculite or sand.[9] Do not

use combustible materials or water.[9] Collect the material in a sealed container for disposal.

[9] For large spills, evacuate the area and contact emergency services.[11][12]

Fire: The compound is highly flammable.[5][6] Vapors can form explosive mixtures with air

and may travel to an ignition source.[6]

Suitable Extinguishing Media: Use carbon dioxide (CO₂), dry chemical powder, or alcohol-

resistant foam.[5][6]

Unsuitable Media: Do NOT use water, as it reacts violently with the substance.[5][9]

Part 5: Physical, Chemical, and Toxicological
Properties
Understanding these properties is key to predicting the behavior of the chemical during

experiments and in the event of a release.

Physical and Chemical Data (for Butyryl Chloride)
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Property Value Source(s)

Molecular Formula C₄H₇ClO [4][7]

Molecular Weight 106.55 g/mol [4]

Appearance Colorless to light yellow liquid [4][6]

Odor Pungent, stench [2][6]

Boiling Point 102 °C (215.6 °F) [4][6]

Melting Point -89 °C (-128.2 °F) [4][6]

Flash Point 18 °C (64.4 °F) [6]

Density 1.018 - 1.033 g/cm³ [4][6]

Vapor Density 3.67 (Air = 1.0) [6]

Water Solubility Decomposes [3][4][6]

Note: The molecular weight of Butyryl-d7 Chloride is 113.59 g/mol .[1]

Stability and Reactivity
Reactivity: Reacts violently with water, alcohols, strong bases, and oxidizing agents.[9][13]

The reaction with water produces corrosive and toxic gases, including hydrogen chloride.[3]

[13]

Conditions to Avoid: Heat, sparks, open flames, static discharge, and exposure to moisture.

[2][3]

Hazardous Decomposition Products: Thermal decomposition can release carbon monoxide,

carbon dioxide, and hydrogen chloride gas.[6]

Toxicological Information
Butyryl chloride is toxic if inhaled and harmful if swallowed.[2] It is extremely destructive to

tissues of the mucous membranes, upper respiratory tract, eyes, and skin.

LD50 Oral (Rat): 1000-1470 mg/kg[6]
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LC50 Inhalation (Rat): 3.6-5.7 mg/L/4h[6]

Skin Corrosion (Rabbit): Causes severe burns.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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